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Compound of Interest

Compound Name: 4-Ethoxybenzaldehyde

Cat. No.: B043997 Get Quote

For Immediate Reference: Key Safety and Handling Information for 4-Ethoxybenzaldehyde

This guide provides essential, direct guidance for researchers, scientists, and drug

development professionals on the safe handling and disposal of 4-Ethoxybenzaldehyde (CAS

No. 10031-82-0). Adherence to these protocols is critical for ensuring laboratory safety and

procedural integrity.

Personal Protective Equipment (PPE)
When handling 4-Ethoxybenzaldehyde, a comprehensive PPE strategy is mandatory to

minimize exposure risk. The following equipment must be utilized:
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PPE Category Specification Rationale

Eye and Face Protection

Chemical splash-resistant

safety glasses or goggles

meeting EN166 or OSHA 29

CFR 1910.133 standards. A

face shield is recommended

where splashing is a significant

risk.[1][2][3]

Protects against eye irritation

or serious eye damage from

splashes.[1][3][4]

Hand Protection

Chemically resistant gloves

(e.g., Nitrile rubber). Inspect

gloves for integrity before each

use.[1][2]

Prevents skin contact, which

can cause skin irritation.[1][4]

[5]

Body Protection

Laboratory coat and close-toed

footwear. For larger quantities

or increased risk of exposure,

wear appropriate protective

clothing to prevent skin

exposure.[1][3]

Minimizes the risk of skin

contact.[1][3]

Respiratory Protection

Required when vapors or

aerosols are generated. Use a

NIOSH-approved respirator

with an appropriate cartridge

(e.g., type ABEK) if

engineering controls are

insufficient.[4][5]

Protects against respiratory

irritation.[1][4]

Operational Plan: Safe Handling and Storage
Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, especially when heating

or generating vapors.[1][2][3]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[3]
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Handling Procedures:

Read and understand the Safety Data Sheet (SDS) before use.

Avoid contact with skin, eyes, and clothing.[1][3]

Avoid breathing mist or vapors.[1][3][4]

Wash hands thoroughly after handling.[1]

Keep away from heat, sparks, open flames, and hot surfaces.[3]

Handle under an inert atmosphere as the substance is air-sensitive.[2][3][5]

Storage:

Store in a cool, dry, and well-ventilated place.[3][4]

Keep the container tightly closed.[1][3][5]

Store under an inert gas.[2][5]

Incompatible materials to avoid include strong oxidizing agents and strong bases.[2][3]

Emergency Procedures: First Aid Measures
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

you feel unwell.[1]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing and wash it before reuse. If skin

irritation occurs, get medical advice.[1][5]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists,

seek medical attention.[1][5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Disposal Plan
All waste materials must be disposed of in accordance with local, state, and federal

regulations.[5]

Chemical Waste: Dispose of contents and container to an approved waste disposal plant.[1]

[5] Do not mix with other waste.[5]

Contaminated Packaging: Handle uncleaned containers as you would the product itself.[5]

Dispose of as unused product.[4]

Physical and Chemical Properties
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Property Value

Melting Point 13 - 14 °C / 55.4 - 57.2 °F[3]

Boiling Point 255 °C / 491 °F[3]

Flash Point 75 °C / 167 °F[3]

Density 1.080 g/cm³[3]

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of 4-Ethoxybenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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